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Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570 Get Quote

Despite a comprehensive search of scientific and commercial databases, the specific

pharmacological agent designated as "NO-30" could not be definitively identified. The term

does not correspond to a standard or widely recognized nomenclature for a specific drug or

research chemical.

Initial investigations suggested several possibilities, none of which could be confirmed as the

subject of the user's request for detailed application notes and protocols. Search results

included:

Nitric Oxide (NO): A critical signaling molecule in various physiological and pathological

processes. While highly relevant in pharmacology, "NO-30" is not a standard synonym for

nitric oxide itself.

N30 Pharmaceuticals: A company focused on the development of therapies related to S-

nitrosoglutathione (GSNO), a key regulator of nitric oxide signaling. It is possible "NO-30"

could be an internal designation for one of their compounds, but this information is not

publicly available.

Reno-30: A trade name for a radiopaque contrast agent (diatrizoate meglumine and

diatrizoate sodium solution) used in medical imaging, which is pharmacologically distinct

from nitric oxide-related agents.

"Compound 30": A designation for a Src family tyrosine kinase inhibitor identified in a

medicinal chemistry study. This is a specific research compound, but there is no indication
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that "NO-30" is its common name.

Other Unrelated Products: The term "NO-30" also corresponds to various non-

pharmacological products, including fuses and soldering flux.

Without a precise chemical name, CAS registry number, or further contextual information (such

as the therapeutic area or the source of the designation), it is not possible to provide the

requested detailed Application Notes and Protocols. Information regarding the mechanism of

action, combination therapies, and experimental protocols is contingent on the exact identity of

the pharmacological agent in question.

To enable a comprehensive response, users are encouraged to provide more specific

information regarding "NO-30," such as:

The full chemical name or IUPAC name.

The CAS (Chemical Abstracts Service) registry number.

The context in which the term was encountered (e.g., a specific research paper, conference

presentation, or company).

The therapeutic area of interest (e.g., oncology, cardiovascular disease).

Once "NO-30" can be unambiguously identified, a thorough literature search can be conducted

to generate the detailed application notes, protocols, data tables, and signaling pathway

diagrams as originally requested.

To cite this document: BenchChem. [Identity of "NO-30" as a Pharmacological Agent
Unclear]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050570#no-30-in-combination-with-other-
pharmacological-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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